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Compound of Interest

Compound Name: Ethyltrimethylammonium bromide

Cat. No.: B031202 Get Quote

This guide provides detailed information and procedures for the safe handling and disposal of

Ethyltrimethylammonium bromide (ETAB) waste, designed for researchers, scientists, and

drug development professionals. Adherence to these guidelines is crucial to ensure personnel

safety and environmental protection.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Ethyltrimethylammonium bromide?

A1: Ethyltrimethylammonium bromide is a hazardous substance that poses several risks. It

is harmful if swallowed, can cause significant skin and eye irritation, and may lead to

respiratory irritation, particularly if inhaled as a dust.[1] Furthermore, it is classified as very toxic

to aquatic life with long-lasting effects, making its proper disposal critical to prevent

environmental contamination.[1][2]

Q2: Can I dispose of small amounts of Ethyltrimethylammonium bromide waste down the

drain?

A2: No, you should never dispose of Ethyltrimethylammonium bromide waste, regardless of

the quantity, down the sanitary sewer system.[3][4] This compound is highly toxic to aquatic

organisms, and its release into waterways can cause significant environmental damage.

Q3: What are the recommended methods for the disposal of ETAB waste?
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A3: The primary and recommended method for the disposal of Ethyltrimethylammonium
bromide waste is through a licensed and certified hazardous waste disposal company.[3][4]

These companies are equipped to handle and treat chemical waste in an environmentally

responsible manner, typically through controlled incineration with flue gas scrubbing.[3]

Q4: How should I handle and store ETAB waste before disposal?

A4: All waste containing Ethyltrimethylammonium bromide should be collected in clearly

labeled, sealed, and chemically compatible containers.[3][4] Solid and liquid waste should be

segregated. Store these containers in a designated, well-ventilated, and secure area away

from incompatible materials, such as strong oxidizing agents.[4]

Q5: What personal protective equipment (PPE) should I wear when handling ETAB waste?

A5: When handling Ethyltrimethylammonium bromide waste, it is essential to wear

appropriate Personal Protective Equipment (PPE). This includes impervious gloves, chemical

safety goggles, and a laboratory coat.[2][3] If there is a risk of generating dust, a NIOSH-

approved respirator should also be used.[2]
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Issue Possible Cause Solution

Accidental Spill of ETAB

Powder

Improper handling or container

failure.

1. Evacuate the immediate

area and restrict access. 2.

Ensure you are wearing

appropriate PPE, including

respiratory protection. 3.

Gently sweep or scoop the

spilled material into a labeled

hazardous waste container.

Avoid creating dust.[3] 4.

Decontaminate the spill area

with soap and water, collecting

the cleaning materials as

hazardous waste.

Accidental Spill of ETAB

Solution

Improper handling, container

failure, or splashing during

transfer.

1. Wear appropriate PPE. 2.

Contain the spill using an inert

absorbent material such as

vermiculite or sand.[2] 3.

Collect the absorbent material

and place it into a sealed,

labeled hazardous waste

container.[2] 4. Decontaminate

the spill area with soap and

water, collecting the cleaning

materials as hazardous waste.

Contaminated Labware (e.g.,

glassware, pipette tips)

Use in experiments involving

ETAB.

1. Whenever possible,

decontaminate glassware by

triple rinsing with a suitable

solvent. The rinsate should be

collected as hazardous waste.

2. Disposable labware that

cannot be decontaminated

should be placed in a

designated, labeled hazardous

waste container for solids.[2]
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Expired or Unused

Ethyltrimethylammonium

Bromide

Changes in experimental

protocols or over-purchasing.

Do not attempt to dispose of

this yourself. Treat it as

hazardous waste and arrange

for its collection by a licensed

chemical waste disposal

service.

Quantitative Data Summary
While specific disposal concentration limits for Ethyltrimethylammonium bromide are subject

to local regulations, the following table provides relevant chemical and toxicological data to

inform risk assessment and handling procedures. The aquatic toxicity data is for

Cetyltrimethylammonium bromide, a structurally related quaternary ammonium compound, and

is included to illustrate the potential environmental impact.

Parameter Value Source

Chemical Formula C₅H₁₄BrN [5]

Molecular Weight 168.08 g/mol [5]

Melting Point 322.0-325.6 °C (decomposes) [3][5]

Solubility
Slightly soluble in water and

methanol.
[5]

Aquatic Toxicity

(Cetyltrimethylammonium

bromide)

LC50 (Zebra fish, 96h): 0.3

mg/L
[6]

Aquatic Toxicity

(Cetyltrimethylammonium

bromide)

EC50 (Daphnia magna, 48h):

0.03 mg/L
[6]

Experimental Protocols
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Labeling: Obtain hazardous waste labels from your institution's Environmental Health &

Safety (EHS) department. Clearly label separate containers for "Solid

Ethyltrimethylammonium Bromide Waste" and "Liquid Ethyltrimethylammonium
Bromide Waste."

Solid Waste Collection:

Place all non-sharp, solid waste contaminated with ETAB (e.g., contaminated gloves,

weigh boats, absorbent paper) into a designated, robust, and sealable container lined with

a heavy-duty plastic bag.

For contaminated sharps (e.g., needles, broken glass), use a designated sharps container

clearly labeled as "Ethyltrimethylammonium Bromide Contaminated Sharps."

Liquid Waste Collection:

Collect all aqueous and solvent solutions containing ETAB in a dedicated, leak-proof, and

chemically resistant container.

Do not mix ETAB waste with other chemical waste streams unless explicitly permitted by

your EHS department.

Storage:

Keep waste containers tightly sealed when not in use.

Store the containers in a designated satellite accumulation area that is secure, well-

ventilated, and away from general laboratory traffic.

Ensure secondary containment is in place to capture any potential leaks.

Disposal Request:

Once a waste container is full, or if it has been in storage for a period defined by local

regulations (e.g., 90 days), contact your EHS department to arrange for a hazardous

waste pickup.
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Caption: Workflow for the safe disposal of Ethyltrimethylammonium bromide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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